Cas no 290306-56-8 (2-Bromo-N-(p-toluenesulfonyl)pyrrole)

• Product Name: 2-Bromo-N-(p-toluenesulfonyl)pyrrole
• CAS No: 290306-56-8
• MF: C₁₁H₁₀BrNO₂S
• MW: 300.171600818634
• MDL: MFCD07364061
• CID: 852505
• PubChem ID: 3849194
• Update Time: 2025-05-24

2-Bromo-N-(p-toluenesulfonyl)pyrrole Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(p-toluenesulfonyl)pyrrole
• 1H-Pyrrole, 2-bromo-1-[(4-methylphenyl)sulfonyl]-
• 2-Bromo-1-(p-toluenesulfonyl)pyrrole
• 2-BROMO-N-(4-TOLUENESULPHONYL)PYRROLE
• 2-Bromo-1-(toluene-4-sulphonyl)-1H-pyrrole
• 2-Bromo-1-[(4-methylphenyl)sulphonyl]-1H-pyrrole
• 2-BROMO-1-TOSYL-1H-PYRROLE
• 2-bromo-1-tosylpyrrole
• N-tosyl-2-bromopyrrole
• 290306-56-8
• MFCD07364061
• 2-BROMO-1-(P-TOLUENESULFONYL)PYRROLE 9&
• DB-068052
• 2-Bromo-1-(4-methylbenzenesulfonyl)-1H-pyrrole
• AKOS025146549
• SY019328
• 2-bromo-1-(4-methylphenyl)sulfonylpyrrole
• DTXSID20397287
• 2-Bromo-1-(p-toluenesulfonyl)pyrrole 9&
• BS-22196
• AB30905
• 2-bromo-1-(4-methylbenzenesulfonyl)pyrrole
• J-017362
• SCHEMBL1365792
• CS-0204341
• S12196

• MDL： MFCD07364061
• Inchi： 1S/C11H10BrNO2S/c1-9-4-6-10(7-5-9)16(14,15)13-8-2-3-11(13)12/h2-8H,1H3
• InChI Key： DEGWOQDAQOPOEW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CN1S(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 298.96200
• Monoisotopic Mass: 298.962
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 47.4A^2

Experimental Properties

• Density: 1.53
• Melting Point: 102-105 °C(lit.)
• Boiling Point: 426.9°C at 760 mmHg
• Flash Point: 212°C
• Refractive Index: 1.626
• PSA: 47.45000
• LogP: 3.87680

2-Bromo-N-(p-toluenesulfonyl)pyrrole Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-Bromo-N-(p-toluenesulfonyl)pyrrole

Introduction to 2-Bromo-N-(p-toluenesulfonyl)pyrrole (CAS No. 290306-56-8)

2-Bromo-N-(p-toluenesulfonyl)pyrrole, with the CAS number 290306-56-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its versatile applications in the synthesis of biologically active molecules and its role as a key intermediate in drug development. The pyrrole core, a five-membered heterocyclic aromatic compound, is particularly valuable for its ability to form stable complexes with various functional groups, making it a preferred scaffold in medicinal chemistry.

The structural features of 2-Bromo-N-(p-toluenesulfonyl)pyrrole include a bromine substituent at the 2-position of the pyrrole ring and a p-toluenesulfonyl (tosyl) group attached to the nitrogen atom. These substituents enhance the reactivity of the molecule, allowing for further functionalization through various chemical transformations. The presence of these reactive sites makes it an excellent candidate for exploring new synthetic pathways and developing novel therapeutic agents.

In recent years, there has been a growing interest in pyrrole derivatives due to their broad spectrum of biological activities. Research has demonstrated that compounds containing the pyrrole moiety exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The bromine atom in 2-Bromo-N-(p-toluenesulfonyl)pyrrole facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. These reactions are widely used in pharmaceutical synthesis to create biaryl structures and other intricate motifs found in active pharmaceutical ingredients (APIs).

The p-toluenesulfonyl group not only enhances the stability of the molecule but also serves as a leaving group in nucleophilic substitution reactions. This property is particularly useful in generating further diversity during drug discovery processes. For instance, the tosyl group can be replaced by other functional groups through nucleophilic aromatic substitution (SNAr), allowing chemists to explore different pharmacophores and optimize biological activity.

One of the most compelling aspects of 2-Bromo-N-(p-toluenesulfonyl)pyrrole is its utility in fragment-based drug design. Fragment-based approaches involve identifying small molecular fragments that exhibit promising biological activity and then linking these fragments together to form more complex molecules. The reactivity of this compound makes it an ideal building block for such strategies. By leveraging its ability to participate in cross-coupling reactions and undergo functional group interconversions, researchers can rapidly assemble libraries of novel compounds for high-throughput screening.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. Pyrroles, in particular, have been extensively studied due to their prevalence in natural products and their ability to interact with biological targets. For example, several FDA-approved drugs contain pyrrole derivatives as key structural components. The synthesis of these compounds often relies on intermediates like 2-Bromo-N-(p-toluenesulfonyl)pyrrole, which serve as crucial starting materials for further elaboration.

In addition to its role in drug discovery, 2-Bromo-N-(p-toluenesulfonyl)pyrrole has applications in materials science and catalysis. Its unique electronic properties make it a candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Furthermore, its ability to act as a ligand in transition metal catalysis has been explored for developing new catalyst systems that could improve reaction efficiency and selectivity.

The synthesis of 2-Bromo-N-(p-toluenesulfonyl)pyrrole typically involves multi-step organic transformations starting from commercially available precursors. One common route involves the bromination of pyrrole followed by sulfonylation with p-toluenesulfonyl chloride under basic conditions. This method leverages well-established synthetic protocols and ensures high yields and purity of the final product. The scalability of this synthesis is also favorable, making it suitable for industrial applications where large quantities of the compound are required.

Ongoing research continues to uncover new applications for 2-Bromo-N-(p-toluenesulfonyl)pyrrole. For instance, studies are exploring its potential use as a precursor for developing novel antiviral agents. The pyrrole core can be modified to target specific viral enzymes or receptors, offering a promising avenue for antiviral drug development. Additionally, its role in creating chiral molecules for asymmetric synthesis is being investigated, which could lead to more efficient production methods for enantiomerically pure pharmaceuticals.

The safety profile of 2-Bromo-N-(p-toluenesulfonyl)pyrrole is another critical consideration in its application. While it is not classified as hazardous under standard conditions, appropriate handling procedures should be followed to ensure safety during storage and manipulation. Standard laboratory practices such as using personal protective equipment (PPE) and working under inert atmospheres are recommended when handling this compound.

In conclusion, 2-Bromo-N-(p-toluenesulfonyl)pyrrole (CAS No. 290306-56-8) is a versatile and valuable compound with significant implications in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations, making it an essential intermediate for synthesizing biologically active molecules. As research continues to advance our understanding of its properties and potential uses, this compound is likely to remain a cornerstone of innovation in organic chemistry and drug development.